Cas no 708-84-9 ((z)-2-fluoro-3-phenylbut-2-enoic Acid)
708-84-9 structure
Product Name:(z)-2-fluoro-3-phenylbut-2-enoic Acid
CAS No:708-84-9
MF:C10H9FO2
MW:180.175666570663
CID:883688
PubChem ID:6145973
Update Time:2025-04-19
(z)-2-fluoro-3-phenylbut-2-enoic Acid Chemical and Physical Properties
Names and Identifiers
-
- (z)-2-fluoro-3-phenylbut-2-enoic Acid
- AC1O27NF
- NSC117351
- SureCN7067606
- DTXSID60422087
- 708-84-9
- SCHEMBL7067606
- NSC-117351
-
- Inchi: 1S/C10H9FO2/c1-7(9(11)10(12)13)8-5-3-2-4-6-8/h2-6H,1H3,(H,12,13)/b9-7-
- InChI Key: CAKXGINCFQOFIC-CLFYSBASSA-N
- SMILES: F/C(/C(=O)O)=C(/C)\C1C=CC=CC=1
Computed Properties
- Exact Mass: 180.05867
- Monoisotopic Mass: 180.058658
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 2.8
Experimental Properties
- Density: 1.2
- Boiling Point: 279.6°C at 760 mmHg
- Flash Point: 122.9°C
- Refractive Index: 1.538
- PSA: 37.3
- LogP: 2.47170
(z)-2-fluoro-3-phenylbut-2-enoic Acid Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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